Cas no 1341653-34-6 (5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-2-carbaldehyde)

• Product Name: 5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-2-carbaldehyde
• CAS No: 1341653-34-6
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 4590044
• PubChem ID: 62929837
• Update Time: 2025-06-10

5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbaldehyde
• 5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-2-carbaldehyde

• Inchi： 1S/C10H14N2OS/c1-7(2)12-4-3-8-9(5-12)14-10(6-13)11-8/h6-7H,3-5H2,1-2H3
• InChI Key： PEVVRSVRQPOUOC-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)CCC2N=C(C=O)SC1=2

Additional information on 5-(propan-2-yl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridine-2-carbaldehyde

Comprehensive Overview of 5-(propan-2-yl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-2-carbaldehyde (CAS No. 1341653-34-6)

The compound 5-(propan-2-yl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-2-carbaldehyde (CAS No. 1341653-34-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazolo[5,4-c]pyridine core and a propan-2-yl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for novel heterocyclic compounds like 5-(propan-2-yl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-2-carbaldehyde has surged due to their versatility in medicinal chemistry. The carbaldehyde functional group in this molecule offers a reactive site for further derivatization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the growing trend of fragment-based drug design and combinatorial chemistry, which are hot topics in the pharmaceutical industry.

The synthesis of CAS No. 1341653-34-6 involves multi-step organic reactions, often starting from readily available pyridine derivatives. Key steps include cyclization to form the thiazolo[5,4-c]pyridine ring and subsequent introduction of the propan-2-yl group. Optimizing these synthetic routes is a focus area for chemists, as it impacts the scalability and cost-effectiveness of production. Discussions on platforms like ResearchGate and PubMed frequently highlight challenges and breakthroughs in such syntheses.

From an application perspective, 5-(propan-2-yl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-2-carbaldehyde has shown promise in early-stage studies for targeting enzymes like kinases and GPCRs. These targets are critical in treating diseases such as cancer and neurodegenerative disorders, which are highly searched topics in Google Scholar and AI-driven literature reviews. The compound’s lipophilic properties, attributed to the propan-2-yl moiety, enhance its membrane permeability, a desirable trait in drug candidates.

Environmental and regulatory considerations are also part of the discourse around CAS No. 1341653-34-6. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s biodegradability and ecotoxicity data are subjects of ongoing research, reflecting the broader industry shift toward green chemistry and sustainable synthesis—keywords frequently searched by professionals in the field.

In summary, 5-(propan-2-yl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridine-2-carbaldehyde represents a compelling case study in modern organic chemistry. Its structural features, synthetic accessibility, and potential applications align with current trends in drug discovery and material science. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics and functional materials.